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An In-depth Technical Guide to the Physicochemical Properties of N-Benzylideneaniline

Introduction
N-Benzylideneaniline (CAS No. 538-51-2), an imine derived from the condensation of

benzaldehyde and aniline, serves as a crucial intermediate in organic synthesis. Its physical

properties, particularly its melting and boiling points, are fundamental parameters for its

identification, purification, and handling in research and development settings. This document

provides a comprehensive overview of these properties, detailed experimental protocols for

their determination, and a logical workflow for compound identification.

Physicochemical Data: Melting and Boiling Points
N-Benzylideneaniline is typically a yellowish, needle-like crystalline solid at room temperature.

[1][2][3] Its key thermal properties are summarized below. The variation in reported melting

points can be attributed to the purity of the sample and the specific methodology employed for

determination.

Physical Property Reported Value

Melting Point 48 - 54 °C[1][2][4][5][6]

Boiling Point 300 °C at 760 mmHg[1][2][4][7]
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Experimental Protocols for Determination
Accurate determination of melting and boiling points is critical for verifying the purity and

identity of a substance.[8][9]

Melting Point Determination
The capillary method is the standard and most common technique for determining the melting

point of a solid organic compound.[8][10]

Principle: The melting point is the temperature range over which a solid transitions into a liquid.

For a pure crystalline solid, this transition is sharp, occurring over a narrow range (typically 0.5-

1.0°C).[8] Impurities tend to depress the melting point and broaden the melting range.[8][9][11]

Methodology (Using a Digital Melting Point Apparatus):

Sample Preparation: Ensure the N-Benzylideneaniline sample is completely dry and finely

powdered. Crush any large crystals using a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary tube (sealed at one end) into the

powdered sample. A small amount of solid (2-3 mm height) should enter the tube.

Sample Compaction: Tap the sealed end of the capillary tube gently on a hard surface, or

drop it through a long glass tube, to tightly pack the sample at the bottom.[11]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Approximate Determination (Optional but Recommended): If the melting point is unknown,

perform a rapid heating run (e.g., 10-20 °C/min) to find an approximate range.[11][12]

Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate

melting point. Insert a new sample and heat rapidly to about 15-20°C below the expected

melting point.

Data Recording: Decrease the heating rate to 1-2 °C per minute.[8][11] Record the

temperature at which the first drop of liquid appears (T1) and the temperature at which the

entire sample becomes a clear liquid (T2). The melting point range is T1-T2.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13] Distillation is a suitable method for larger volumes,

while a micro-method is used for smaller quantities.

Methodology 1: Distillation (for >5 mL)

Apparatus Setup: Assemble a simple distillation apparatus with a distilling flask, condenser,

and receiving flask.

Procedure: Place the liquid N-Benzylideneaniline sample into the distilling flask along with

boiling chips to ensure smooth boiling.

Heating: Heat the flask gently.

Data Recording: As the liquid boils and the vapor condenses, the temperature reading on the

thermometer placed in the vapor path will stabilize. This constant temperature is the boiling

point.[14] It is crucial to record the barometric pressure as the boiling point is pressure-

dependent.[13]

Methodology 2: Micro Boiling Point (Thiele Tube)

Apparatus Setup: Attach a small test tube containing 0.5 mL of the liquid sample to a

thermometer. Place a capillary tube (sealed at one end) into the test tube with the open end

submerged in the liquid.

Heating: Immerse this assembly in a Thiele tube containing heating oil.

Procedure: Heat the arm of the Thiele tube gently.[15] A slow stream of bubbles will emerge

from the capillary tube as trapped air expands. The rate will increase as the liquid

approaches its boiling point.

Data Recording: When a rapid and continuous stream of bubbles is observed, stop heating.

As the apparatus cools, the bubbling will slow and stop. The boiling point is the temperature

at which the liquid just begins to enter the capillary tube.[15]
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Logical Workflow Visualization
The determination of a melting point is a fundamental step in the identification of a solid organic

compound. The following diagram illustrates the logical workflow for identifying an unknown

solid sample suspected to be N-Benzylideneaniline.
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Phase 1: Preliminary Analysis

Phase 2: Precise Measurement

Phase 3: Confirmation

Unknown Solid Sample
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Determine Precise M.P. Range
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Caption: Workflow for Solid Compound Identification via Melting Point Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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